molecular formula C15H19NO3 B1167615 CHLORINATEDALKANESC18-20 CAS No. 106232-85-3

CHLORINATEDALKANESC18-20

Cat. No.: B1167615
CAS No.: 106232-85-3
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chlorinated alkanes C18–20 are a subgroup of chlorinated paraffins (CPs), characterized by linear alkane chains containing 18 to 20 carbon atoms and varying degrees of chlorination (typically 30–70% chlorine by mass) . These compounds are synthesized via radical chlorination of n-alkane feedstocks under controlled conditions, resulting in mixtures of polychlorinated isomers .

Properties

CAS No.

106232-85-3

Molecular Formula

C15H19NO3

Origin of Product

United States

Comparison with Similar Compounds

Key Properties :

  • Molecular Formula : C₁₈–₂₀H₃₇–₄₁Clₓ (x varies with chlorination level).
  • CAS No.: 106262-85-3 (generic for C18–20 chlorinated alkanes) .
  • Density : ~1.17 g/cm³ at 25°C .
  • Applications : Used as flame retardants, plasticizers in PVC, lubricant additives, and metalworking fluids due to their thermal stability and low volatility .

Comparison with Similar Compounds

Chlorinated Alkanes with Shorter Carbon Chains

C10–13 Chlorinated Alkanes

  • Molecular Formula : C₁₀–₁₃H₁₉–₂₇Clₓ.
  • CAS No.: 85535-85-9 (generic for C10–13 CPs).
  • Density : ~1.29–1.33 g/cm³ (higher chlorine content than C18–20) .
  • Applications : Predominantly used as flame retardants in paints and textiles.
  • Environmental Impact : More volatile and mobile in aquatic systems than C18–20, but less persistent due to shorter carbon chains .

C14–17 Chlorinated Alkanes

  • Molecular Formula : C₁₄–₁₇H₂₉–₃₅Clₓ.
  • CAS No.: 85536-22-5.
  • Density : ~1.25–1.30 g/cm³.
  • Applications : Intermediate lubricants and plasticizers.
  • Degradation : Susceptible to microbial reductive dehalogenation by organisms like Dehalogenimonas lykanthroporepellens BL-DC-9T, which preferentially target medium-chain CPs .

Chlorinated Paraffins with Varying Chlorine Content

Property Low Chlorine (30–40%) High Chlorine (60–70%)
Viscosity Low (liquid) High (waxy solid)
Thermal Stability Moderate High
Toxicity Lower acute toxicity Higher bioaccumulation
Regulatory Status Restricted in EU Banned in many regions

Chlorinated alkanes C18–20 typically fall into the medium-to-high chlorine content category, making them less volatile but more bioaccumulative than low-chlorine CPs .

Environmental and Regulatory Comparison

Compound Half-life (Soil) Regulatory Status (US EPA) Stockholm Convention Listing
C10–13 CPs 1–2 years Significant New Use Rule (SNUR) Listed (Annex A)
C14–17 CPs 3–5 years Partial restrictions Under review
C18–20 CPs 5–10 years SNUR (PMN P–12–433) Proposed for listing

C18–20 chlorinated alkanes exhibit the longest environmental half-life due to their resistance to microbial degradation, necessitating stringent regulatory controls .

Mechanistic Insights into Degradation

Shorter-chain CPs (C10–13) undergo faster reductive dehalogenation via enzymes like PceA and TceA, which cleave chlorine atoms from terminal carbons. In contrast, C18–20 CPs require specialized microbial consortia for degradation, often involving cometabolic pathways with electron donors like hydrogen .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.